Morpholino(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: morpholin-4-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H20N4O3/c19-14(17-7-9-20-10-8-17)18-6-2-3-12(11-18)21-13-4-1-5-15-16-13/h1,4-5,12H,2-3,6-11H2
• InChI Key: RRAXWFLGSLAMDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)N2CCOCC2)OC3=NN=CC=C3
• Molecular Formula: C14H20N4O3
• Molecular Weight: 292.33 g/mol

Description

Morpholino(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone, also known as MPPM, is a chemical compound that has been the subject of extensive research due to its potential applications in various fields. It is a piperidine derivative that has been synthesized using a number of methods, including the reaction between 3-(pyridazin-3-yloxy)benzaldehyde and piperidine.

Scientific Research Applications

Synthesis and Structural Analysis

A study by Prasad et al. (2018) detailed the synthesis of a novel bioactive heterocycle related to Morpholino(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone. The compound was evaluated for antiproliferative activity, and its structure was characterized using various techniques like IR, 1H NMR, and X-ray diffraction. The molecular structure is stabilized by inter and intra-molecular hydrogen bonds, and Hirshfeld surface analysis was used to analyze intermolecular interactions in the solid state of the crystal.

Biological Activity

• Antitubercular and Antifungal Activity : Syed et al. (2013) conducted a study where derivatives of Morpholino(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone were synthesized and screened for antitubercular and antifungal activities. Some compounds displayed significant antitubercular and antifungal activity (Syed, Alagwadi Kallanagouda Ramappa, & Alegaon, 2013).

• Anti-inflammatory and Analgesic Agents : Singh, Sharma, and Bansal (2017) synthesized a series of Morpholino(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone derivatives and evaluated them as potential anti-inflammatory and analgesic agents. They found that some derivatives exhibited significant activities in these areas, with a notable safety profile (Singh, Sharma, & Bansal, 2017).

Enzyme Inhibition

Flanagan et al. (2014) discovered that morpholino(phenylpiperazin-1-yl)methanones, a related compound, are potent and selective inhibitors of the type 5 17-β-hydroxysteroid dehydrogenase (AKR1C3), an enzyme of interest for potential drugs for leukemia and hormone-related cancers (Flanagan et al., 2014).

Chemical Interaction Studies

Rao, Sarma, and Rambabu (2004) investigated the intermolecular interactions in binary liquid mixtures containing morpholine, a structural component of the compound , highlighting the potential of these compounds in understanding molecular interactions (Rao, Sarma, & Rambabu, 2004).